1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea

• IUPAC Name: 1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea
• InChI: InChI=1S/C19H28N2O2/c22-18-7-3-4-15(12-18)13-21-19(23)20-9-8-14-10-16-5-1-2-6-17(16)11-14/h1-2,5-6,14-15,18,22H,3-4,7-13H2,(H2,20,21,23)
• InChI Key: GIONECOUXMHCKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)O)CNC(=O)NCCC2CC3=CC=CC=C3C2
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects depending on the disease and the dosage used. Some of the effects observed include inhibition of cell proliferation, induction of apoptosis, reduction in oxidative stress and inflammation, and improvement in cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions that can be explored with 1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea. These include further studies to understand its mechanism of action, optimization of its therapeutic potential, and development of new derivatives with improved properties. Additionally, this compound can be studied for its potential applications in other diseases such as diabetes, obesity, and inflammatory bowel disease.

Synthesis Methods

The synthesis of 1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea involves the reaction of 2,3-dihydro-1H-indene-2-carboxylic acid with 3-hydroxycyclohexylamine in the presence of a coupling reagent such as N,N'-carbonyldiimidazole (CDI) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting intermediate is then reacted with N-(tert-butoxycarbonyl)-N'-methylurea to obtain the final product.

Scientific Research Applications

1-[2-(2,3-dihydro-1H-inden-2-yl)ethyl]-3-[(3-hydroxycyclohexyl)methyl]urea has been studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. In cancer, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In cardiovascular diseases, it has been shown to have anti-inflammatory and anti-oxidant properties, which can help in reducing the risk of heart diseases. In neurological disorders, it has been studied for its potential neuroprotective effects and as a treatment for neurodegenerative diseases.